![molecular formula C25H24N2O4S B2642960 4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide CAS No. 1105246-31-8](/img/structure/B2642960.png)
4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Dearomatising Rearrangements
One application in scientific research is the dearomatising rearrangement of thiophene carboxamides. Thiophene-3-carboxamides with certain substituents undergo dearomatising cyclisation, leading to the transformation into pyrrolinones, azepinones, or partially saturated azepinothiophenes (Clayden et al., 2004).
Heterocyclic Synthesis
Thiophenylhydrazonoacetates have been utilized in heterocyclic synthesis. The synthesis of Benzo[b]thiophen-2-yl-hydrazonoesters, and their reactivity toward various nitrogen nucleophiles, produces diverse derivatives including pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives (Mohareb et al., 2004).
Crystal Structure Analysis
The compound has been used in crystal structure analysis. Synthesis of a related compound and its crystal structure determination was conducted using single crystal X-ray diffraction studies, which is crucial in understanding molecular interactions and stability (Prabhuswamy et al., 2016).
Polyamide and Polyimide Synthesis
This compound is relevant in the synthesis and characterization of polyamides and poly(amide-imide)s. It plays a role in the preparation of these polymers which have applications in materials science due to their thermal stability and solubility properties (Saxena et al., 2003).
Thieno[3,2-d]pyrimidine and Thieno[3,4-b]pyridine Derivatives
The compound's derivatives are useful in the preparation of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives. These derivatives have potential applications in pharmaceutical and material sciences due to their unique structural and chemical properties (El-Meligie et al., 2020).
Anticonvulsant Enaminones
Studies on the crystal structures of anticonvulsant enaminones, which include derivatives of thiophene carboxamides, contribute to the understanding of molecular interactions and properties relevant to pharmaceutical applications (Kubicki et al., 2000).
Properties
IUPAC Name |
4-(3-methylphenyl)-3-pyrrol-1-yl-N-(3,4,5-trimethoxyphenyl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O4S/c1-16-8-7-9-17(12-16)19-15-32-24(22(19)27-10-5-6-11-27)25(28)26-18-13-20(29-2)23(31-4)21(14-18)30-3/h5-15H,1-4H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJOLTBIYJRNPLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC(=C(C(=C4)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.